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Compound of Interest

Compound Name: Diethyl Pyridine-2,3-dicarboxylate

Cat. No.: B1313610 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Diethyl Pyridine-2,3-dicarboxylate, a

key intermediate in the synthesis of various organic compounds, including agrochemicals. This

document details its chemical identity, physicochemical properties, synthesis protocols, and its

role in relevant biological pathways.

Chemical Identity
IUPAC Name: Diethyl pyridine-2,3-dicarboxylate

Synonyms: 2,3-Pyridinedicarboxylic acid diethyl ester, Diethyl quinolinate, Quinolinic acid

diethyl ester, 2,3-Bis(ethoxycarbonyl)pyridine[1]

Physicochemical Properties
The following table summarizes the key physicochemical properties of Diethyl Pyridine-2,3-
dicarboxylate.
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Property Value Source

CAS Number 2050-22-8 [2]

Molecular Formula C₁₁H₁₃NO₄ [2]

Molecular Weight 223.23 g/mol [2]

Boiling Point 282-283 °C [2][3]

Density 1.165 g/cm³ (Predicted) [2]

Appearance Light Yellow to Yellow Oil [1]

Solubility
Slightly soluble in DMSO and

Methanol
[2]

Storage
Sealed in a dry environment at

room temperature.
[2]

Spectroscopic data, including 1H NMR, 13C NMR, IR, and Mass Spectrometry, are available

for this compound and are essential for its characterization.[4]

Experimental Protocols: Synthesis
The synthesis of Diethyl Pyridine-2,3-dicarboxylate can be achieved through various

methods. Below is a detailed protocol for a common laboratory-scale synthesis.

Synthesis from Diethyl 1-amino-1,2-
ethylenedicarboxylate and Acrolein[5]
This method involves the reaction of Diethyl 1-amino-1,2-ethylenedicarboxylate with acrolein in

the presence of an acid catalyst.

Materials:

Diethyl 1-amino-1,2-ethylenedicarboxylate

Acrolein monomer
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n-Butanol

p-Toluenesulfonic acid

Procedure:

Dissolve 1.0 g of Diethyl 1-amino-1,2-ethylenedicarboxylate and 0.39 g of acrolein monomer

in 10 ml of n-butanol in a round-bottom flask.

Add 20 mg of p-toluenesulfonic acid to the mixture.

Reflux the mixture for 10 hours.

Add an additional 0.1 g of acrolein monomer to the reaction mixture.

Continue to reflux for another 5 hours.

After the reaction is complete, distill off the solvent under reduced pressure.

The residue is then distilled under reduced pressure to yield Diethyl pyridine-2,3-
dicarboxylate.

Expected Yield: Approximately 72.3%[5]

Biological Significance and Signaling Pathway
Diethyl Pyridine-2,3-dicarboxylate is a crucial precursor in the manufacture of certain

herbicides, particularly those in the imidazolinone class.[6] These herbicides are known for their

effectiveness against broadleaf weeds.

The herbicidal activity of pyridine-based compounds, derived from intermediates like Diethyl
Pyridine-2,3-dicarboxylate, stems from their ability to mimic the natural plant growth

hormones known as auxins. This disruption of normal hormonal processes leads to abnormal

and uncontrolled growth, ultimately resulting in the death of the target plant.[7][8]

Simplified Signaling Pathway of Pyridine-Based
Herbicides
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The following diagram illustrates the mechanism of action of pyridine carboxylic acid

herbicides, which are synthesized from precursors like Diethyl Pyridine-2,3-dicarboxylate.
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Click to download full resolution via product page

Caption: Mechanism of action of pyridine-based herbicides.

Experimental and Logical Workflows
The synthesis and application of Diethyl Pyridine-2,3-dicarboxylate follow a logical

progression from starting materials to the final biologically active product.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1313610?utm_src=pdf-body
https://www.benchchem.com/product/b1313610?utm_src=pdf-body-img
https://www.benchchem.com/product/b1313610?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1313610?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for Synthesis and Application
The diagram below outlines the general workflow from the synthesis of Diethyl Pyridine-2,3-
dicarboxylate to its application as a precursor for herbicides.
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(e.g., Diethyl 1-amino-1,2-ethylenedicarboxylate, Acrolein)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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